
Application Notes and Protocols: Animal Models
for Testing FATP1 Inhibitors

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fatp1-IN-2

Cat. No.: B10829457 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Fatty Acid Transport Protein 1
(FATP1)
Fatty Acid Transport Protein 1 (FATP1), also known as Solute Carrier Family 27 Member 1

(SLC27A1), is a versatile protein that plays a crucial role in fatty acid metabolism.[1][2] It is

highly expressed in tissues with active fatty acid metabolism, such as skeletal muscle, adipose

tissue, and the heart.[1][3][4] FATP1 functions as both a transporter that facilitates the uptake of

long-chain fatty acids (LCFAs) across the plasma membrane and as an acyl-CoA synthetase

that activates these fatty acids by converting them into fatty acyl-CoAs. This dual function is

critical for subsequent metabolic processes, including triglyceride synthesis for storage or beta-

oxidation for energy.

In insulin-sensitive tissues like adipocytes and skeletal muscle, FATP1 translocates from

intracellular compartments to the plasma membrane in response to insulin, thereby enhancing

fatty acid uptake. Dysregulation of FATP1 activity is strongly linked to metabolic diseases.

Increased intramuscular fat content is associated with insulin resistance, a primary factor in the

development of type 2 diabetes. By facilitating the uptake and accumulation of fatty acid

metabolites in muscle, FATP1 can contribute to the pathogenesis of fat-induced insulin

resistance. Consequently, FATP1 has emerged as a promising therapeutic target for conditions

like obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).
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FATP1 Mechanism of Action
FATP1 facilitates the transport of long-chain fatty acids into the cell. Once inside, its intrinsic

acyl-CoA synthetase activity converts the fatty acid into its metabolically active form, fatty acyl-

CoA, effectively "trapping" it within the cell for downstream processes like triglyceride

synthesis. Insulin signaling promotes the translocation of FATP1 to the cell surface, increasing

the capacity for fatty acid uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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